Cas no 39903-14-5 (Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate)

• Product Name: Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate
• CAS No: 39903-14-5
• MF: C₃₃H₅₄O₄
• MW: 514.779470920563
• CID: 2667377
• Update Time: 2023-08-06

Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylsp
• Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate

• Inchi： 1S/C33H54O4/c1-22-29(4)11-9-24-30(5,23(29)10-12-33(22)36-19-20-37-33)16-18-32(7)25-21-28(3,26(34)35-8)14-13-27(25,2)15-17-31(24,32)6/h22-25H,9-21H2,1-8H3/t22-,23-,24+,25-,27-,28-,29-,30+,31-,32+/m1/s1
• InChI Key： YWUPFEMPINRQJW-UTURDJDOSA-N
• SMILES： O1CCOC21CC[C@@H]1[C@@](C)([C@H]2C)CC[C@H]2[C@@]1(C)CC[C@@]1(C)[C@@H]3C[C@@](C(=O)OC)(C)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 2
• Complexity: 956
• Topological Polar Surface Area: 44.8